Cas no 2175978-49-9 (6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2175978-49-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5326539
• Update Time: 2025-05-26

6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one
• 6-(cyclopropylmethoxy)-3-methylpyrimidin-4-one
• 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C9H12N2O2/c1-11-6-10-8(4-9(11)12)13-5-7-2-3-7/h4,6-7H,2-3,5H2,1H3
• InChI Key： VVUXVIBXIMCRHH-UHFFFAOYSA-N
• SMILES： O(C1=CC(N(C)C=N1)=O)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.4
• Topological Polar Surface Area: 41.9

Additional information on 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one

6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 2175978-49-9, known as 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of dihydropyrimidinones, which are well-known for their diverse biological activities. The cyclopropylmethoxy group attached at the sixth position of the dihydropyrimidinone ring introduces a unique stereochemistry and electronic environment, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of dihydropyrimidinones in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The 3-methyl substitution on the dihydropyrimidinone ring enhances the compound's stability and bioavailability, which are critical factors for its potential use in pharmaceutical applications. Moreover, the cyclopropylmethoxy group contributes to the molecule's lipophilicity, enabling better penetration into cellular membranes and improving its pharmacokinetic profile.

One of the most exciting developments involving this compound is its role in antitumor activity. Preclinical studies have demonstrated that 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a novel anticancer agent. Researchers have also explored its mechanism of action, revealing that it may inhibit key enzymes involved in cell proliferation and survival pathways.

In addition to its therapeutic potential, this compound has been studied for its neuroprotective properties. Experimental models have shown that it can reduce oxidative stress and inflammation in neurons, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of its antioxidant activity and ability to modulate cellular signaling pathways underscores its versatility as a multifunctional molecule.

The synthesis of 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropylmethoxy group requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Researchers have also explored alternative synthetic routes to improve scalability and cost-effectiveness for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and conformational properties. Furthermore, computational studies using molecular modeling software have predicted its binding affinities to various protein targets, offering valuable guidance for future experimental designs.

In terms of regulatory considerations, 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one has not yet been approved for clinical use; however, ongoing preclinical trials are expected to provide critical data for advancing it into human studies. Regulatory agencies require rigorous testing to ensure safety and efficacy before any new drug can be marketed. Nonetheless, the compound's strong performance in early-stage evaluations positions it as a leading candidate in its therapeutic category.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a viable therapeutic option. Its unique combination of structural features and biological activities makes it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms and applications, 6-(Cyclopropylmethoxy)-3-methyl-3,4-dihydropyrimidin-4-one holds great promise for addressing unmet medical needs across multiple therapeutic areas.